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Compound of Interest

Compound Name: Tripentadecanoin-d5

Cat. No.: B15557102

Chemical Structure and Properties

Tripentadecanoin-d5 is the deuterium-labeled form of Tripentadecanoin.[1][2][3] The five
deuterium atoms are located on the glycerol backbone, which provides a stable isotopic label
for mass spectrometry-based quantification.

Synonyms: TG(15:0/15:0/15:0)-d5, 1,2,3-Tripentadecanoy! glycerol-d5, Tripentadecanoin-D5
(glyceryl-DS)[1][4][5]

Chemical Structure:
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Sample Preparation

Biological Sample

:

Add Tripentadecanoin-d5
(Internal Standard)

:

Lipid Extraction
(e.g., Folch method)

:

Evaporate Solvent

l

Reconstitute in
LC-compatible solvent

Analysis

Inject into LC-MS/MS

;

Chromatographic Separation

:

Mass Spectrometric Detection
(MRM mode)

Data P%cessing

Peak Integration

:

Normalize Analyte Area
to Internal Standard Area

:

Quantification using
Calibration Curve
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De Novo Triacylglycerol Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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